N-(2,4-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(2,3-dimethylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O3/c1-15-6-5-7-19(16(15)2)23-10-12-24(13-11-23)21(25)22-18-9-8-17(26-3)14-20(18)27-4/h5-9,14H,10-13H2,1-4H3,(H,22,25)
• InChI Key: WDJMVLNCVRGLEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)NC3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarboxamide, commonly known as DMPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPP is a piperazine derivative that has been found to have various biochemical and physiological effects, making it a valuable tool in the study of certain biological processes.

Mechanism of Action

DMPP works by binding to the 5-HT2A receptor and acting as an agonist, stimulating the receptor to produce various biochemical and physiological effects. It has also been found to have some affinity for other serotonin receptors, including 5-HT2B and 5-HT2C.
Biochemical and Physiological Effects
DMPP has been found to produce various biochemical and physiological effects, including the activation of phospholipase C and the release of intracellular calcium. It has also been found to induce head-twitch responses in mice, which is a common behavioral response associated with the activation of the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using DMPP in scientific research is its high affinity for the 5-HT2A receptor, which makes it a valuable tool in the study of this receptor. However, one limitation is that it has some affinity for other serotonin receptors, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for the use of DMPP in scientific research. One area of interest is its potential use in the study of the role of the 5-HT2A receptor in various psychiatric disorders, such as schizophrenia and depression. Another potential direction is the development of new drugs that target the 5-HT2A receptor, with DMPP serving as a valuable tool in the drug discovery process. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DMPP and its potential use in various research applications.

Synthesis Methods

DMPP can be synthesized using various methods, including the reaction of 2,4-dimethoxybenzaldehyde with 2,3-dimethylphenylpiperazine in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography, to obtain pure DMPP.

Scientific Research Applications

DMPP has been used in various scientific research studies, including its potential use as a tool in the study of serotonin receptors. It has been found to have high affinity for the 5-HT2A receptor, making it a potential candidate for the development of new drugs that target this receptor.